Cas no 98519-19-8 (1H-Imidazole,1-[[2-(5-methyl-2-benzofuranyl)-1,3-dioxolan-2-yl]methyl]-)

• Product Name: 1H-Imidazole,1-[[2-(5-methyl-2-benzofuranyl)-1,3-dioxolan-2-yl]methyl]-
• CAS No: 98519-19-8
• MF: C₁₆H₁₆N₂O₃
• MW: 284.309844017029
• CID: 814662
• PubChem ID: 3062599
• Update Time: 2025-04-19

1H-Imidazole,1-[[2-(5-methyl-2-benzofuranyl)-1,3-dioxolan-2-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-[[2-(5-methyl-2-benzofuranyl)-1,3-dioxolan-2-yl]methyl]-
• 1-[[2-(5-methyl-1-benzofuran-2-yl)-1,3-dioxolan-2-yl]methyl]imidazole
• DTXSID40243611
• 1H-Imidazole, 1-(2-(5-methyl-2-(benzofuranyl)-1,3-dioxolan-2-yl)methyL)-
• 98519-19-8
• 1-(2-(5-Methyl-2-(benzofuranyl)-1,3-dioxolan-2-yl)methyl)-1H-imidazole

• Inchi： 1S/C16H16N2O3/c1-12-2-3-14-13(8-12)9-15(21-14)16(19-6-7-20-16)10-18-5-4-17-11-18/h2-5,8-9,11H,6-7,10H2,1H3
• InChI Key： MSNYPRXKBHEMMB-UHFFFAOYSA-N
• SMILES： O1CCOC1(C1=CC2C=C(C)C=CC=2O1)CN1C=NC=C1

Computed Properties

• Exact Mass: 284.116
• Monoisotopic Mass: 284.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 491.7°C at 760 mmHg
• Flash Point: 251.2°C
• Refractive Index: 1.639